Cas no 243666-13-9 (2,3,4-Trifluorophenylacetonitrile)

• Product Name: 2,3,4-Trifluorophenylacetonitrile
• CAS No: 243666-13-9
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD00061234
• CID: 67168
• PubChem ID: 2777954
• Update Time: 2025-04-18

2,3,4-Trifluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trifluorophenyl)acetonitrile
• 2,3,4-Trifluorobenzyl cyanide
• 2,3,4-Trifluorophenylacetonitrile
• AK135190
• 2-(2,3,4-trifluorophenyl)ethanenitrile
• PC7818J
• SBB088476
• CK1026
• 2,3,4-(trifluorophenyl)acetonitrile
• FCH918389
• Benzeneacetonitrile,2,3,4-trifluoro-
• AS02364
• AB0030466
• AX8032835
• FT-0676278
• SY227827
• DS-4914
• AKOS006227800
• MFCD00061234
• DTXSID90380727
• CS-0157192
• A817249
• 243666-13-9
• J-015468
• SCHEMBL332998

• MDL： MFCD00061234
• Inchi： 1S/C8H4F3N/c9-6-2-1-5(3-4-12)7(10)8(6)11/h1-2H,3H2
• InChI Key： BHGADPADDLWFSR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1CC#N)F)F

Computed Properties

• Exact Mass: 171.03000
• Monoisotopic Mass: 171.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.334
• Boiling Point: 217.2°Cat760mmHg
• Flash Point: 85.2°C
• Refractive Index: 1.468
• PSA: 23.79000
• LogP: 2.16998

2,3,4-Trifluorophenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides